Cas no 946258-16-8 (N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 946258-16-8
• MF: C₂₂H₂₂N₂O₄S
• MW: 410.486084461212
• CID: 5515934
• Update Time: 2025-10-30

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-3,4-dimethyl-
• N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C22H22N2O4S/c1-15-7-9-19(13-16(15)2)29(26,27)23-18-8-10-20-17(14-18)5-3-11-24(20)22(25)21-6-4-12-28-21/h4,6-10,12-14,23H,3,5,11H2,1-2H3
• InChI Key： OMDDKEQIJWOCNZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2=CC=CO2)=O)(=O)=O)=CC=C(C)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzene-1-sulfonamide

Professional Introduction to N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzene-1-sulfonamide (CAS No. 946258-16-8)

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzene-1-sulfonamide (CAS No. 946258-16-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising pharmacological properties, making it a subject of intense study in drug discovery and development. The unique structural features of this molecule, particularly the presence of a furan-2-carbonyl moiety and a tetrahydroquinoline scaffold, contribute to its potential as a bioactive agent.

The furan-2-carbonyl group is a key functional moiety in this compound, which is known for its ability to interact with biological targets in various ways. This group can participate in hydrogen bonding interactions, making it particularly useful in designing molecules that can bind to specific protein or nucleic acid targets. The tetrahydroquinoline ring system is another critical component of the molecule, providing a rigid framework that enhances its binding affinity and selectivity. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease-related pathways. N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzene-1-sulfonamide has been identified as a promising candidate for further investigation due to its unique structural features and potential bioactivity. Studies have shown that this compound can modulate several key biological processes, including enzyme inhibition and receptor binding. These properties make it an attractive candidate for the development of drugs targeting conditions such as cancer, inflammation, and neurological disorders.

The synthesis of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the furan-2-carbonyl group into the tetrahydroquinoline scaffold necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure of the molecule. These methods allow for the efficient assembly of the desired framework while minimizing unwanted side reactions.

The pharmacological evaluation of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzene-1-sulfonamide has revealed several interesting properties that warrant further investigation. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways. For instance, this compound has shown potential in inhibiting kinases that are overexpressed in cancer cells. Additionally, it exhibits interactions with receptors that are implicated in inflammatory responses. These findings suggest that N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yll3 ,4-dimethylbenzene sulfonamide may serve as a valuable scaffold for developing novel therapeutics.

The development of new drugs often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. N - 1 - ( furan - 2 - carbonyl ) - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl - 3 , 4 - dimethylbenzene - 1 - sulfonamide has undergone preliminary toxicity studies to evaluate its safety profile. These studies have shown that the compound is well-tolerated at tested doses , suggesting its potential for further development into a clinical candidate . However , additional studies are needed to fully characterize its pharmacokinetic properties and long-term safety.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N - 1 - ( furan - 2 - carbonyl ) - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl - dimethylbenzene sulfonamide and biological targets . These tools have enabled researchers to predict binding affinities and identify key interaction points between the compound and its target proteins . This information has been crucial in guiding the design of derivatives with improved potency and selectivity . By leveraging computational methods , scientists can accelerate the drug discovery process and bring new therapeutic agents to market more efficiently.

The future prospects for N - furan carbonyltetrahydropyridine benzene sulfonamide are promising . Ongoing research aims to further optimize its pharmacological properties through structure-based drug design approaches . By incorporating insights from computational modeling and experimental data , researchers hope to develop more effective derivatives with enhanced therapeutic potential . Additionally , exploring new synthetic routes could improve the scalability of production , making it more feasible for industrial applications . The continued investigation into this compound holds significant promise for advancing our understanding of disease mechanisms and developing novel treatments.